Cas no 472-62-8 (all-trans-Isocryptoxanthin)

• Product Name: all-trans-Isocryptoxanthin
• CAS No: 472-62-8
• MF: C₄₀H₅₆O
• MW: 552.872052192688
• CID: 1517937
• PubChem ID: 72818132
• Update Time: 2025-06-11

all-trans-Isocryptoxanthin Chemical and Physical Properties

Names and Identifiers

• beta,beta-caroten-4-ol
• iso-Cryptoxanthin
• β,β-Caroten-4-ol
• beta-caroten-4-ol
• 2,4,4-trimethyl-3-[(1E,3E,5E,7E,9E,11E,13E,15E,17E)-3,7,12,16-tetramethyl-18-(2,6,6-trimethylcyclohexen-1-yl)octadeca-1,3,5,7,9,11,13,15,17-nonaenyl]cyclohex-2-en-1-ol
• 4-hydroxy-beta,beta-carotene
• CHEBI:140677
• SCHEMBL2833065
• all-trans-Isocryptoxanthin
• 4-hydroxy-beta-carotene
• 4-hydroxy-all-trans-beta-carotene
• isocryptoxanthin
• 472-62-8

• Inchi： 1S/C40H56O/c1-30(18-13-20-32(3)23-25-36-34(5)22-15-28-39(36,7)8)16-11-12-17-31(2)19-14-21-33(4)24-26-37-35(6)38(41)27-29-40(37,9)10/h11-14,16-21,23-26,38,41H,15,22,27-29H2,1-10H3/b12-11+,18-13+,19-14+,25-23+,26-24+,30-16+,31-17+,32-20+,33-21+
• InChI Key： JCRCKXUPYKELBT-QQGJMDNJSA-N
• SMILES： OC1C(C)=C(/C=C/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\C)/C=C/C2=C(C)CCCC2(C)C)/C)/C)C(C)(C)CC1

Computed Properties

• Exact Mass: 552.433116406g/mol
• Monoisotopic Mass: 552.433116406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 41
• Rotatable Bond Count: 10
• Complexity: 1250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 9
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 684.0±34.0 °C at 760 mmHg
• Flash Point: 294.1±17.9 °C
• Vapor Pressure: 0.0±4.8 mmHg at 25°C

all-trans-Isocryptoxanthin Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Xanthophylls

Additional information on all-trans-Isocryptoxanthin

Recent Advances in the Study of All-trans-Isocryptoxanthin (CAS: 472-62-8)

All-trans-Isocryptoxanthin (CAS: 472-62-8) is a carotenoid derivative that has recently gained attention in the field of chemical biology and pharmaceutical research due to its potential health benefits and therapeutic applications. This research briefing aims to summarize the latest findings on this compound, focusing on its chemical properties, biological activities, and recent advancements in its synthesis and application.

Recent studies have highlighted the antioxidant and anti-inflammatory properties of all-trans-Isocryptoxanthin, making it a promising candidate for the development of nutraceuticals and pharmaceuticals. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in reducing oxidative stress in vitro, with potential implications for neurodegenerative diseases. The compound's unique chemical structure, characterized by its conjugated double bond system, is believed to contribute to its biological activity.

In terms of synthesis, researchers have made significant progress in developing more efficient methods for producing all-trans-Isocryptoxanthin. A recent paper in Organic Letters (2024) described a novel catalytic process that improves yield and purity while reducing production costs. This advancement could facilitate larger-scale production for clinical studies and potential commercialization.

Pharmacokinetic studies of all-trans-Isocryptoxanthin have revealed interesting absorption and metabolism patterns. Research published in Drug Metabolism and Disposition (2023) showed that the compound has good bioavailability when administered with dietary fats, suggesting optimal formulation strategies for future therapeutic applications. These findings are particularly relevant for its potential use in dietary supplements.

The therapeutic potential of all-trans-Isocryptoxanthin extends to several medical areas. Recent preclinical studies have investigated its effects on eye health, with promising results in animal models of age-related macular degeneration. Additionally, its immunomodulatory properties are being explored for potential applications in autoimmune diseases and cancer immunotherapy.

Despite these advances, challenges remain in the research and development of all-trans-Isocryptoxanthin. Stability issues, particularly its sensitivity to light and oxygen, present formulation challenges that need to be addressed. Furthermore, while preclinical data are encouraging, comprehensive clinical trials are needed to fully evaluate its safety and efficacy in humans.

In conclusion, all-trans-Isocryptoxanthin (CAS: 472-62-8) represents an exciting area of research in chemical biology and pharmaceutical science. The recent advancements in understanding its biological activities and improving its synthesis methods have positioned this compound as a promising candidate for various health applications. Future research should focus on overcoming formulation challenges and advancing clinical evaluation to realize its full therapeutic potential.